Cas no 802841-82-3 (4-Bromo-2-Pyrrolidin-1-Ylaniline)

• Product Name: 4-Bromo-2-Pyrrolidin-1-Ylaniline
• CAS No: 802841-82-3
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• MDL: MFCD21193897
• CID: 3030452
• PubChem ID: 65341878
• Update Time: 2025-06-26

4-Bromo-2-Pyrrolidin-1-Ylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(Pyrrolidin-1-Yl)Aniline
• 802841-82-3
• 4-bromo-2-pyrrolidin-1-ylaniline
• MFCD21193897
• W11487
• CS-0037396
• AKOS014677159
• AS-61902
• 4-Bromo-2-Pyrrolidin-1-Ylaniline

• MDL： MFCD21193897
• Inchi： 1S/C10H13BrN2/c11-8-3-4-9(12)10(7-8)13-5-1-2-6-13/h3-4,7H,1-2,5-6,12H2
• InChI Key： SZPVJRQTPASIJP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N1CCCC1)N

Computed Properties

• Exact Mass: 240.02600
• Monoisotopic Mass: 240.02621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 3.27770

Additional information on 4-Bromo-2-Pyrrolidin-1-Ylaniline

Introduction to 4-Bromo-2-Pyrrolidin-1-Ylaniline (CAS No. 802841-82-3)

4-Bromo-2-Pyrrolidin-1-Ylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 802841-82-3, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a brominated aniline core linked to a pyrrolidine ring, has garnered attention due to its versatile structural framework and potential applications in drug discovery. The presence of both aromatic and heterocyclic moieties makes it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The structural motif of 4-Bromo-2-Pyrrolidin-1-Ylaniline combines the electron-withdrawing nature of the bromine atom with the nucleophilic capability of the aniline group, positioned strategically on a pyrrolidine ring. This unique arrangement facilitates diverse chemical transformations, enabling modifications that can fine-tune its pharmacological properties. Such structural features are particularly appealing in the development of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a growing interest in exploring pyrrolidine derivatives as pharmacophores in drug design. The pyrrolidine ring, with its ability to mimic bioactive scaffolds found in natural products, has been extensively studied for its role in modulating enzyme activity and receptor binding. The introduction of substituents like bromine at specific positions enhances the compound's reactivity, making it a useful intermediate in synthetic chemistry. This has led to several innovative approaches in creating molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 4-Bromo-2-Pyrrolidin-1-Ylaniline is its potential as a building block for more complex drug candidates. Researchers have leveraged this compound to develop inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. For instance, modifications at the aniline and pyrrolidine positions have yielded molecules with improved solubility and reduced toxicity, critical factors for successful drug development. The bromine atom also serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive compounds.

The pharmaceutical industry has increasingly recognized the importance of brominated anilines due to their broad spectrum of biological activities. These compounds often exhibit potent interactions with targets such as tyrosine kinases, which are central to signaling pathways involved in cell growth and differentiation. The incorporation of bromine into these structures not only enhances binding affinity but also influences metabolic stability, making them attractive candidates for further optimization. Several recent publications highlight the use of brominated anilines in preclinical studies, demonstrating their efficacy in models of cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, 4-Bromo-2-Pyrrolidin-1-Ylaniline offers a rich platform for exploring novel reaction pathways and methodologies. The compound's reactivity allows for the introduction of diverse functional groups, enabling chemists to tailor its properties for specific applications. Advances in catalytic systems have further expanded the synthetic possibilities, allowing for more efficient and scalable production processes. These developments are crucial for translating laboratory discoveries into viable therapeutic options.

The biotechnological relevance of 4-Bromo-2-Pyrrolidin-1-Ylaniline extends beyond traditional drug development. Its structural features make it a valuable tool in biochemical assays and high-throughput screening campaigns aimed at identifying new drug targets. By serving as a reference compound, it aids researchers in understanding enzyme mechanisms and substrate recognition patterns, which are essential for designing next-generation inhibitors. Such applications underscore the compound's versatility and its contribution to advancing our understanding of biological systems.

Looking ahead, the future prospects for 4-Bromo-2-Pyrrolidin-1-Ylaniline appear promising as more research uncovers its potential applications. The integration of computational chemistry and machine learning techniques is expected to accelerate the discovery process by predicting novel derivatives with enhanced pharmacological profiles. Additionally, green chemistry principles are being increasingly adopted to develop sustainable synthetic routes, ensuring that the production of such compounds aligns with environmental standards.

In conclusion, 4-Bromo-2-Pyrrolidin-1-Ylaniline (CAS No. 802841-82-3) represents a cornerstone in modern pharmaceutical research due to its unique structural attributes and broad utility as a chemical intermediate. Its role in developing novel therapeutics underscores its importance in both academic and industrial settings. As scientific methodologies continue to evolve, compounds like this will remain indispensable tools for pushing the boundaries of medicinal chemistry and biotechnology.